Cas no 2172113-52-7 (4-(6-bromopyridin-2-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid)

• Product Name: 4-(6-bromopyridin-2-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• CAS No: 2172113-52-7
• MF: C₂₅H₂₁BrN₂O₄
• MW: 493.349245786667
• CID: 6189962
• PubChem ID: 165529129
• Update Time: 2025-07-24

4-(6-bromopyridin-2-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(6-bromopyridin-2-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• EN300-1456454
• 2172113-52-7
• 4-(6-bromopyridin-2-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid

• Inchi： 1S/C25H21BrN2O4/c26-23-11-5-10-22(27-23)19-12-28(13-20(19)24(29)30)25(31)32-14-21-17-8-3-1-6-15(17)16-7-2-4-9-18(16)21/h1-11,19-21H,12-14H2,(H,29,30)
• InChI Key： YCXRBHZRPDKFJD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2CN(C(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)CC2C(=O)O)=N1

Computed Properties

• Exact Mass: 492.06847g/mol
• Monoisotopic Mass: 492.06847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 79.7Ų

Additional information on 4-(6-bromopyridin-2-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid

Research Brief on 4-(6-bromopyridin-2-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS: 2172113-52-7)

In recent years, the compound 4-(6-bromopyridin-2-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS: 2172113-52-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolidine-3-carboxylic acid scaffold and bromopyridinyl moiety, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of targeted therapies and drug discovery programs.

The primary interest in this compound stems from its role as a key building block in peptide synthesis and small-molecule drug design. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), a widely used technique in pharmaceutical research. Recent studies have highlighted its application in the synthesis of peptidomimetics and protease inhibitors, which are critical in addressing diseases such as cancer, viral infections, and autoimmune disorders.

One of the most notable advancements involving this compound is its incorporation into the development of novel kinase inhibitors. Kinases are pivotal in cellular signaling pathways, and their dysregulation is implicated in numerous pathological conditions. Researchers have utilized the bromopyridinyl group of 2172113-52-7 as a handle for further functionalization through cross-coupling reactions, enabling the creation of diverse libraries of kinase inhibitors with improved selectivity and potency.

In addition to its synthetic applications, recent pharmacological evaluations have explored the direct bioactivity of derivatives of 4-(6-bromopyridin-2-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid. Preliminary in vitro studies suggest that certain analogs exhibit promising inhibitory effects on specific enzymatic targets, such as matrix metalloproteinases (MMPs) and histone deacetylases (HDACs). These findings underscore the potential of this compound as a scaffold for the development of new therapeutic agents.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 2172113-52-7. Issues such as solubility, metabolic stability, and bioavailability are areas of active investigation. Recent efforts have focused on structural modifications, including the introduction of hydrophilic groups and the exploration of prodrug strategies, to address these limitations.

Looking ahead, the continued exploration of 4-(6-bromopyridin-2-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid and its derivatives holds great promise for advancing drug discovery. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to fully realize the therapeutic potential of this compound. Future research directions may include the development of targeted delivery systems and the integration of computational modeling to streamline the design of next-generation derivatives.